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Compound of Interest

Compound Name: A-39183A

Cat. No.: B020953 Get Quote

For the attention of researchers, scientists, and drug development professionals, this technical

guide provides a comprehensive overview of the available scientific information regarding the

ionophore function and selectivity of A-39183A.

Executive Summary
A-39183A is an antibiotic compound produced by the fermentation of Streptomyces NRRL

12049. Beyond its antimicrobial properties, A-39183A has been identified as an ionophore, a

class of molecules that can transport ions across lipid membranes. Available data, primarily

from patent literature and supplier information, indicates that A-39183A exhibits ionophoric

activity for divalent and trivalent cations, specifically Calcium (Ca²⁺), Magnesium (Mg²⁺), and

Ferric iron (Fe³⁺). However, a comprehensive, in-depth understanding of its function and

selectivity remains limited due to the scarcity of dedicated peer-reviewed research in the public

domain. This guide synthesizes the currently available information and outlines the gaps in our

knowledge.

Physicochemical Properties of A-39183A
A summary of the key physicochemical properties of A-39183A is presented in Table 1.

Table 1: Physicochemical Properties of A-39183A
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Property Value

Molecular Formula C₃₄H₃₀O₁₀

Molecular Weight 598.6 g/mol

Appearance Solid

Solubility Soluble in DMF, DMSO, and Ethanol

CAS Number 79426-51-0

Ionophore Function and Selectivity
The primary assertion regarding the function of A-39183A is its ability to act as an ionophore.

The available information suggests a selectivity profile that includes Ca²⁺, Mg²⁺, and Fe³⁺.

Divalent Cation Transport (Ca²⁺ and Mg²⁺)
Product literature suggests that A-39183A facilitates the partitioning of Ca²⁺ and Mg²⁺ ions into

organic solvents. This is a classical characteristic of lipophilic ionophores, which encapsulate

cations and shuttle them across non-polar environments, such as the lipid bilayer of a cell

membrane. The proposed mechanism involves the formation of a lipid-soluble complex

between the A-39183A molecule and the divalent cation.

Trivalent Cation Transport (Fe³⁺)
A significant and distinct function attributed to A-39183A is the transport of ferric ions (Fe³⁺)

into mitochondria. This is a noteworthy characteristic, as mitochondrial iron transport is a tightly

regulated process crucial for cellular respiration and other metabolic functions. The ability of an

external agent like A-39183A to influence this process could have profound biological

consequences.

Unfortunately, quantitative data regarding the binding affinities (e.g., K_d values) of A-39183A
for these respective ions, as well as the transport rates across biological or artificial

membranes, are not available in the public scientific literature.
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Postulated Signaling Pathways and Experimental
Workflows
Given the lack of detailed experimental studies, any depiction of signaling pathways or

experimental workflows remains speculative. However, based on the known roles of the

transported ions, we can postulate potential downstream effects and the experimental

approaches that would be necessary to investigate them.

Potential Signaling Pathways
The ability of A-39183A to disrupt intracellular Ca²⁺ and Mg²⁺ homeostasis could impact a

multitude of signaling pathways. For instance, an influx of Ca²⁺ could trigger pathways involved

in apoptosis, neurotransmission, and muscle contraction. Similarly, altered Mg²⁺ levels can

affect enzymatic activities, including those of kinases and ATPases. The transport of Fe³⁺ into

mitochondria could influence processes like the Fenton reaction, leading to oxidative stress, or

impact the assembly of iron-sulfur clusters.

Below is a conceptual diagram illustrating a hypothetical signaling cascade initiated by A-
39183A-mediated calcium influx.
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Hypothetical Signaling Pathway of A-39183A-Mediated Ca²⁺ Influx
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Caption: Hypothetical signaling cascade initiated by A-39183A.

Proposed Experimental Workflow for Characterization
To rigorously characterize the ionophoric properties of A-39183A, a series of experiments

would be required. The following workflow outlines a potential approach.
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Proposed Experimental Workflow for A-39183A Ionophore Characterization
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Caption: Experimental workflow for A-39183A characterization.

Gaps in Knowledge and Future Directions
The current understanding of A-39183A's ionophore function is rudimentary and largely based

on non-peer-reviewed sources. To establish a comprehensive profile of this compound, future
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research should focus on:

Quantitative Binding Studies: Determining the binding constants of A-39183A for Ca²⁺,

Mg²⁺, Fe³⁺, and other physiologically relevant cations to establish its selectivity profile.

Transport Kinetics: Measuring the rates of ion transport across well-defined lipid bilayers to

understand the efficiency of its ionophoric activity.

Structural Biology: Elucidating the three-dimensional structure of the A-39183A-ion complex

to understand the molecular basis of its selectivity.

Cellular Studies: Investigating the effects of A-39183A on intracellular ion concentrations,

mitochondrial function, and downstream signaling pathways in various cell types.

Conclusion
A-39183A presents an intriguing molecule with potential applications stemming from its dual

antibiotic and ionophoric activities. While preliminary information suggests a role in transporting

Ca²⁺, Mg²⁺, and Fe³⁺, a significant research gap exists. The lack of detailed, quantitative data

from peer-reviewed studies prevents a thorough understanding of its mechanism of action,

selectivity, and potential as a research tool or therapeutic agent. The scientific community is

encouraged to undertake further investigations to fully characterize this promising compound.

To cite this document: BenchChem. [A-39183A: Unraveling the Ionophoric Function of a
Novel Antibiotic]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020953#a-39183a-ionophore-function-and-
selectivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b020953?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

